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Compound of Interest

Compound Name:
2-Isopropoxy-6-methylbenzoic

acid

Cat. No.: B7966611

Get Quote

Executive Summary & Chemical Identity
2-Isopropoxy-6-methylbenzoic acid is a specialized 2,6-disubstituted benzoic acid derivative

often utilized as a scaffold in the synthesis of CFTR modulators and other pharmaceutical

intermediates. Its stability profile is governed by the ortho-effect, where the steric bulk of the

methyl and isopropoxy groups forces the carboxylic acid out of the phenyl ring's plane,

influencing both its acidity and its reactivity.

Property Detail

Chemical Structure 2,6-disubstituted benzoic acid

Functional Groups Carboxylic acid, Isopropyl ether, Methyl group

Key Stability Risk
Decarboxylation (Thermal), Ether Cleavage

(Acidic)

Physical State
Typically a solid; may present as a viscous oil if

supercooled or impure.
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Storage & Handling Protocol
Directive: Follow these parameters strictly to maintain >98% purity over 12 months.

Parameter Recommendation Scientific Rationale

Temperature
-20°C (Long-term)2-8°C

(Active use)

Low temperature inhibits the

kinetic rate of thermal

decarboxylation, a known risk

for electron-rich 2,6-

disubstituted benzoic acids.

Atmosphere Inert Gas (Argon/Nitrogen)

While the ether linkage is

stable, the benzylic methyl

group is susceptible to slow

oxidation over time. An inert

atmosphere prevents

"browning."

Container Amber Glass Vial

Protects against UV-induced

radical formation at the ether

linkage, which can lead to

cleavage.

Desiccation Required

Prevents moisture absorption.

Although the compound is

lipophilic, moisture can

catalyze surface hydrolysis or

crystal lattice changes.

Stability Mechanics & Degradation Pathways
To troubleshoot effectively, you must understand why the molecule degrades.

The Ortho-Effect & Steric Inhibition
In 2-isopropoxy-6-methylbenzoic acid, the carboxyl group is flanked by a methyl and an

isopropoxy group. This steric crowding prevents the carboxyl group from becoming coplanar

with the benzene ring.
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Consequence 1: Resonance stabilization with the ring is reduced, making the proton more

acidic than typical benzoic acids.

Consequence 2: The carbonyl carbon is shielded from nucleophilic attack, making

esterification difficult without activated reagents (e.g., acid chlorides).

Primary Degradation Risks
Thermal Decarboxylation: Under high heat (>100°C) or acidic conditions, the steric strain can

be relieved by the loss of CO₂, yielding 1-isopropoxy-3-methylbenzene.

Ether Cleavage: Strong Lewis acids (e.g., BBr₃, AlCl₃) or strong protic acids (HI) will cleave

the isopropyl group, reverting the molecule to 2-hydroxy-6-methylbenzoic acid (6-

methylsalicylic acid).

Visualization of Degradation Pathways
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Caption: Primary stress pathways. Red path indicates thermal risk; Yellow path indicates

chemical incompatibility.

Troubleshooting Guide (Q&A)
Q1: My sample arrived as a viscous yellow oil, but the literature suggests it should be a solid. Is

it degraded?

Diagnosis: Likely Supercooling or Trace Solvent.
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Explanation: 2,6-disubstituted benzoic acids often have low melting points and can form

stable supercooled liquids. However, residual solvent (like THF from synthesis) can also

depress the melting point.

Action:

Run a 1H NMR. Check for THF peaks (multiplets at ~1.85 and 3.76 ppm).

If solvent-free, place the vial in a -20°C freezer overnight with a seed crystal (if available)

or scratch the glass side to induce crystallization.

If the NMR shows correct integration, the oil form is chemically valid for use.

Q2: I see a new peak in my HPLC chromatogram after heating the reaction mixture.

Diagnosis:Decarboxylation.

Explanation: You likely generated 1-isopropoxy-3-methylbenzene. The loss of the -COOH

group reduces polarity, so this impurity will elute later than the parent acid on a Reverse

Phase (C18) column.

Action: limit reaction temperatures to <80°C. If higher temps are needed, ensure the pH is

neutral or slightly basic (carboxylate anions are more resistant to decarboxylation than the

free acid).

Q3: The compound is not dissolving in my aqueous buffer (pH 7.4).

Diagnosis:Lipophilicity.

Explanation: The isopropoxy and methyl groups make this molecule highly hydrophobic. The

pKa is likely low (~3.0–3.5 due to the ortho-effect), so it should be ionized at pH 7.4, but the

salt itself may have low solubility due to the "greasy" aromatic core.

Action:

Pre-dissolve in DMSO (up to 10% final volume).

Increase pH to >8.0 to ensure full ionization.
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Avoid acidic buffers where the insoluble free acid will precipitate.

Q4: Can I use Boron Tribromide (BBr₃) to react another part of my molecule?

Diagnosis:Incompatibility.[1]

Explanation: No. BBr₃ is a classic reagent for cleaving aryl ethers. It will strip the isopropyl

group off your molecule, yielding the phenol (2-hydroxy-6-methylbenzoic acid).

Action: Use milder reagents that tolerate ethers, or switch to a benzyl ether protecting group

if deprotection is intended later.

Analytical Reference Data
Use these parameters to validate your material.

1H NMR Reference (400 MHz, Chloroform-d):

δ 7.30 (t, J=8.0 Hz, 1H, Ar-H)[2]

δ 6.90 (d, J=7.6 Hz, 1H, Ar-H)[2]

δ 6.86 (d, J=8.0 Hz, 1H, Ar-H)[2]

δ 4.69 (m, 1H, Isopropyl CH)[2]

δ 2.54 (s, 3H, Ar-CH₃)[2]

δ 1.41 (d, J=6.0 Hz, 6H, Isopropyl CH₃)[2]

Note: The carboxylic acid proton (-COOH) is broad and may appear >10 ppm or be invisible

depending on water content.

HPLC Method (Standard Stability Check):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid.
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Detection: UV @ 210 nm and 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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